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Compound of Interest

Compound Name: CX-6258 hydrochloride hydrate

Cat. No.: B11932342 Get Quote

For researchers and professionals in drug development, the robust validation of a drug's

molecular targets is a critical step. This guide provides a comparative analysis of the

orthologous validation of the targets of CX-6258, a potent pan-Pim kinase inhibitor, and its

alternatives. The data presented here is compiled from publicly available experimental studies.

CX-6258 is a highly selective and orally bioavailable small molecule inhibitor targeting the

serine/threonine Pim kinases: Pim-1, Pim-2, and Pim-3. These kinases are crucial downstream

effectors in various signaling pathways that regulate cell survival, proliferation, and apoptosis.

Their overexpression is implicated in the progression of numerous hematological malignancies

and solid tumors. Orthologous validation, demonstrating a drug's efficacy and target

engagement in a different species, is a key indicator of its potential clinical translatability. This is

often achieved through in vivo studies using human tumor xenografts in immunocompromised

mice.

Comparative Analysis of Pan-Pim Kinase Inhibitors
This guide compares CX-6258 with other notable pan-Pim kinase inhibitors: SGI-1776,

AZD1208, and LGH447 (also known as PIM447). The following tables summarize their in vitro

potency and the orthologous validation of their targets through in vivo xenograft studies.

In Vitro Potency of Pan-Pim Kinase Inhibitors
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Compound
Pim-1 IC50
(nM)

Pim-2 IC50
(nM)

Pim-3 IC50
(nM)

Reference

CX-6258 5 25 16 [1][2]

SGI-1776 7 363 69 [3]

AZD1208 <5 <5 <5 [4]

LGH447

(PIM447)
0.006 (Ki) 0.018 (Ki) 0.009 (Ki) [5]
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Compound
Cancer Cell
Line

Xenograft
Model

Efficacy Reference

CX-6258

MV-4-11 (Acute

Myeloid

Leukemia)

Mouse
Robust in vivo

efficacy
[6]

PC3 (Prostate

Cancer)
Mouse

Robust in vivo

efficacy
[6]

SGI-1776

MV-4-11 (Acute

Myeloid

Leukemia)

Mouse
Efficacy in

xenograft model
[7]

AZD1208

MOLM-16 (Acute

Myeloid

Leukemia)

Mouse
Inhibition of

tumor growth
[4]

KG-1a (Acute

Myeloid

Leukemia)

Mouse
Inhibition of

tumor growth
[4]

LGH447

(PIM447)

Multiple

Myeloma
Mouse

Significant

inhibition of

tumor growth

[8]

KG-1 (Acute

Myeloid

Leukemia)

Mouse
Single agent

antitumor activity
[5]

Signaling Pathway and Experimental Workflow
To visually represent the biological context and experimental approach, the following diagrams

were generated using the Graphviz DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11932342#orthologous-validation-of-cx-6258-targets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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